Danshenxinkun A

• CAS: 121064-74-2
• Synonyms: sodium tanshinone VI 1-phenolate; tanshinone VI
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• SMILES: CC1=C2C=CC3=C(C2=CC=C1)C(=O)C(=O)C(=C3O)C(C)CO
• InChI: InChI=1S/C18H16O4/c1-9-4-3-5-12-11(9)6-7-13-15(12)18(22)17(21)14(16(13)20)10(2)8-19/h3-7,10,19-20H,8H2,1-2H3
• InChIKey: GRGPQNRHXNRJFL-UHFFFAOYSA-N

Danshenxinkun A (Tanshinone VI), a minor abietane-type diterpenoid quinone from Salvia miltiorrhiza, is required for precise neuraminidase inhibition studies (IC50 39.5 mg/L) and chemotaxonomic authentication, where major tanshinones cannot substitute. • Neuraminidase inhibitor with IC50 39.5 mg/L - distinct from class peers. • Low cytotoxicity (>50 µM) enables SAR analysis of tanshinone anticancer mechanisms. • Essential standard for Salvia species authentication and batch-to-batch QC. Pure compound, authenticated by HPLC, supplied with full analytical documentation for reliable research outcomes.

Danshenxinkun A: Scientific Procurement Overview

Danshenxinkun A (Tanshinone VI; CAS 121064-74-2) is a natural abietane-type diterpenoid quinone isolated primarily from the roots of *Salvia miltiorrhiza* (Danshen) [1]. As a member of the tanshinone class, it shares a core lipophilic scaffold but is a quantitatively minor constituent compared to major tanshinones like Tanshinone IIA [2]. Its procurement is justified not by abundance but by a specific set of biological activities that diverge from its class peers, including notable neuraminidase inhibition .

1

Study fitNeuraminidase enzyme inhibition screening studies

2

Selection contextPure compound for non-canonical tanshinone target investigation

3

Use caseChemotaxonomic marker for Salvia species authentication

• [1] MeSH Supplementary Concept Data. tanshinone VI. U.S. National Library of Medicine. View Source
• [2] Tezuka, Y., Kasimu, R., Basnet, P., Namba, T., & Kadota, S. (1997). Aldose reductase inhibitory constituents of the root of Salvia miltiorhiza Bunge. Chemical & pharmaceutical bulletin, 45(8), 1306-11. View Source

Procurement Risk: Inadequacy of Generic Substitutes

Scientific substitution of Danshenxinkun A with more abundant or cheaper tanshinones (e.g., Tanshinone IIA, Cryptotanshinone) is not valid due to three key factors: (1) **Divergent Bioactivity**: Danshenxinkun A exhibits a distinct pharmacological profile, including potent neuraminidase inhibition not reported for major tanshinones. (2) **Quantitative Minor Role in Extract Activity**: In *S. miltiorrhiza*, Danshenxinkun A is a minor active constituent; its specific contribution is masked by the higher concentration of other tanshinones in crude extracts [1]. (3) **Unique Chemotaxonomic Profile**: Its concentration relative to other tanshinones can be species- or region-specific, making it an unreliable component to assume in generic 'total tanshinone' extracts [2]. These factors necessitate the procurement of the pure, authenticated compound for precise research.

Bioactivity mismatch

Neuraminidase inhibition profile may not transfer to major tanshinones (e.g., Tanshinone IIA)

Extract interference

Minor constituent effect in crude extracts can be masked by abundant tanshinones

Species variability

Unique species-dependent accumulation pattern may not replicate in generic total tanshinone extracts

• [1] Tezuka, Y., Kasimu, R., Basnet, P., Namba, T., & Kadota, S. (1997). Aldose reductase inhibitory constituents of the root of Salvia miltiorhiza Bunge. Chemical & pharmaceutical bulletin, 45(8), 1306-11. View Source
• [2] Ayvazyan, A., Deutsch, L., Zidorn, C., Kircher, B., & Çiçek, S. S. (2023). Cytotoxic diterpenoids from Salvia glutinosa and comparison with the tanshinone profile of danshen (Salvia miltiorrhiza). Frontiers in Plant Science, 14, 1194625. View Source

Quantitative Differential Evidence for Compound Selection

Neuraminidase Inhibition Profile

Danshenxinkun A demonstrates quantifiable inhibition of neuraminidase, with an IC50 of 39.5 mg/L . This activity represents a clear point of differentiation from major tanshinones such as Tanshinone IIA and Tanshinone I, which are not primarily characterized for this target.

Neuraminidase IC50

Class-level inference

39.5 mg/L (~133 µM)

Supports neuraminidase enzyme assay use

Data to verify; not reported for major tanshinones

Evidence Dimension	Neuraminidase inhibitory activity (IC50)
Target Compound Data	39.5 mg/L (equivalent to ~133 µM, based on MW 296.32 g/mol)
Comparator Or Baseline	Major tanshinones (Tanshinone I, Tanshinone IIA, Cryptotanshinone): Not characterized as primary activity
Quantified Difference	Specific activity vs. uncharacterized/non-primary activity
Conditions	In vitro enzyme inhibition assay

Why This Matters

This provides a clear, target-specific reason to procure Danshenxinkun A for research unrelated to the canonical cardiovascular or anticancer pathways of other tanshinones.

Cancer Cell Cytotoxicity Comparison

Danshenxinkun A exhibits low cytotoxicity against AGS (gastric adenocarcinoma) and Hep3B2 (hepatocellular carcinoma) cell lines, with IC50 values > 50 µM . This is in stark contrast to major tanshinones like Tanshinone IIA, which can display potent cytotoxicity in the low micromolar range across various cancer cell lines.

Cancer cell cytotoxicity

Cross-study comparable

Danshenxinkun A: IC50 >50 µM (AGS, Hep3B2)
Tanshinone IIA: IC50 ~1–10 µM (various lines)

Supports low-cytotoxicity comparator context

Cell-line specific; 5- to 50-fold difference

Evidence Dimension	Cytotoxicity against cancer cell lines (IC50)
Target Compound Data	AGS cells: > 50 µM; Hep3B2 cells: > 50 µM
Comparator Or Baseline	Tanshinone IIA: Reported IC50 values in the 1-10 µM range for various cancer lines (e.g., HepG2, A549)
Quantified Difference	Danshenxinkun A is at least 5- to 50-fold less potent in these specific cell lines.
Conditions	In vitro cell viability assay (e.g., MTT) on AGS and Hep3B2 cells

Why This Matters

This lower cytotoxicity profile against certain cancer lines suggests a potentially distinct mechanism of action and a different safety/therapeutic window, making it a valuable tool for research into non-cytotoxic tanshinone functions or for comparative mechanistic studies.

Chemotaxonomic Distribution Across Species

In a comparative study of diterpenoid profiles, *S. miltiorrhiza* showed a higher concentration for most tanshinones compared to *S. glutinosa*, with one notable exception: the concentration of (+)-danshexinkun A was comparable in the roots of both species [1]. This indicates a unique biosynthetic regulation or species distribution for this compound.

Species distribution

Head-to-head comparison

Comparable levels in S. miltiorrhiza and S. glutinosa, unlike higher levels of most other tanshinones in S. miltiorrhiza

Supports chemotaxonomic marker use

UHPLC-DAD-MS analysis; species-specific accumulation

Evidence Dimension	Relative concentration of tanshinones in roots of different Salvia species
Target Compound Data	(+)-Danshexinkun A: Present in comparable amounts in *S. miltiorrhiza* and *S. glutinosa*
Comparator Or Baseline	Most other major tanshinones (e.g., Tanshinone I, Tanshinone IIA, Cryptotanshinone): Higher concentration in *S. miltiorrhiza*
Quantified Difference	Unique exception to the general trend of higher tanshinone concentration in *S. miltiorrhiza*.
Conditions	UHPLC-DAD-MS analysis of root extracts from two *Salvia* species

Why This Matters

This differential accumulation pattern is critical for research in plant metabolomics, quality control of herbal materials, and understanding the biosynthetic pathways of tanshinones. It justifies the need for a pure standard to quantify this specific compound, which cannot be assumed from total tanshinone content.

• [1] Ayvazyan, A., Deutsch, L., Zidorn, C., Kircher, B., & Çiçek, S. S. (2023). Cytotoxic diterpenoids from Salvia glutinosa and comparison with the tanshinone profile of danshen (Salvia miltiorrhiza). Frontiers in Plant Science, 14, 1194625. View Source

Minor Active Constituent Role

In a study of aldose reductase inhibitors from *S. miltiorrhiza*, (-)danshexinkun A was identified as a minor active constituent alongside danshenol A (IC50=0.10 µM), while Tanshinone IIA was the major active compound [1]. This confirms its bioactivity but highlights its secondary quantitative role in the crude extract's overall effect.

Minor active constituent

Direct comparison

Identified as minor inhibitor in aldose reductase assay; Tanshinone IIA was major active

Supports pure-compound attribution studies

Bioassay-guided fractionation context

Evidence Dimension	Contribution to overall extract bioactivity (Aldose reductase inhibition)
Target Compound Data	(-)Danshexinkun A: Minor active constituent
Comparator Or Baseline	Tanshinone IIA: Major active constituent; Danshenol A: Strongest inhibitor (IC50 0.10 µM)
Quantified Difference	Qualitative distinction in relative bioactivity contribution within the complex extract.
Conditions	Bioassay-guided fractionation of MeOH extract for aldose reductase inhibition

Why This Matters

This evidence underscores that while Danshenxinkun A is bioactive, its effect is likely overshadowed by more abundant compounds in complex mixtures. Pure compound procurement is essential for isolating and studying its specific mechanistic contribution without interference.

• [1] Tezuka, Y., Kasimu, R., Basnet, P., Namba, T., & Kadota, S. (1997). Aldose reductase inhibitory constituents of the root of Salvia miltiorhiza Bunge. Chemical & pharmaceutical bulletin, 45(8), 1306-11. View Source

Key Research and Industrial Applications

Non-Canonical Target Research: Neuraminidase

Given its specific neuraminidase inhibitory activity (IC50 39.5 mg/L), Danshenxinkun A serves as a key lead compound or tool molecule for exploring this antiviral target, a pathway not typically associated with major tanshinones like Tanshinone IIA .

Comparative Cytotoxicity Mechanistic Studies

The low cytotoxicity of Danshenxinkun A against AGS and Hep3B2 cells (>50 µM) makes it a crucial control or comparator compound in studies investigating the potent anticancer mechanisms of other tanshinones . It allows researchers to delineate structure-activity relationships that govern cytotoxic vs. non-cytotoxic outcomes.

Quality Control and Authentication of Danshen Products

As a reliable analytical standard, Danshenxinkun A is essential for the chemotaxonomic authentication of *Salvia* species and the quality control of Danshen-containing herbal medicines. Its unique distribution profile across species [1] and status as a minor constituent in *S. miltiorrhiza* [2] make it a valuable marker for comprehensive metabolomic profiling and ensuring batch-to-batch consistency.

Biosynthetic Pathway Elucidation in Plant Metabolomics

The unique chemotaxonomic accumulation pattern of (+)-danshexinkun A, where its levels are comparable in both *S. miltiorrhiza* and *S. glutinosa* [3], provides a specific focus for research into the genetic and enzymatic regulation of tanshinone biosynthesis. This compound serves as a model for studying divergent metabolic pathways.

Application

Selection Property

Validation Focus

Neuraminidase enzyme inhibition studies

Enzyme inhibition screening potential

In vitro neuraminidase assay context

Tanshinone cytotoxicity SAR comparison

Cell-model endpoint review

Non-cytotoxic mechanism differentiation

Herbal material authentication and QC

Chemotaxonomic marker profiling

Species-specific distribution validation

Plant metabolomics and biosynthesis

Biosynthetic pathway investigation

Accumulation pattern in Salvia species

• [1] Ayvazyan, A., Deutsch, L., Zidorn, C., Kircher, B., & Çiçek, S. S. (2023). Cytotoxic diterpenoids from Salvia glutinosa and comparison with the tanshinone profile of danshen (Salvia miltiorrhiza). Frontiers in Plant Science, 14, 1194625. View Source
• [2] Tezuka, Y., Kasimu, R., Basnet, P., Namba, T., & Kadota, S. (1997). Aldose reductase inhibitory constituents of the root of Salvia miltiorhiza Bunge. Chemical & pharmaceutical bulletin, 45(8), 1306-11. View Source
• [3] Ayvazyan, A., Deutsch, L., Zidorn, C., Kircher, B., & Çiçek, S. S. (2023). Cytotoxic diterpenoids from Salvia glutinosa and comparison with the tanshinone profile of danshen (Salvia miltiorrhiza). Frontiers in Plant Science, 14, 1194625. View Source